Cas no 100007-57-6 (L-Asparagine,L-isoleucyl-L-a-aspartyl-L-cysteinyl-L-cysteinyl-L-a-glutamyl-L-isoleucyl-L-cysteinyl-L-cysteinyl-L-asparaginyl-L-prolyl-L-alanyl-L-cysteinyl-L-phenylalanylglycyl-L-cysteinyl-L-leucyl-)

• Product name: L-Asparagine,L-isoleucyl-L-a-aspartyl-L-cysteinyl-L-cysteinyl-L-a-glutamyl-L-isoleucyl-L-cysteinyl-L-cysteinyl-L-asparaginyl-L-prolyl-L-alanyl-L-cysteinyl-L-phenylalanylglycyl-L-cysteinyl-L-leucyl-
• CAS No: 100007-57-6
• MF: C₇₂H₁₁₃N₁₉O₂₄S₆
• MW: 1821.17052
• CID: 175146
• PubChem ID: 16131006

L-Asparagine,L-isoleucyl-L-a-aspartyl-L-cysteinyl-L-cysteinyl-L-a-glutamyl-L-isoleucyl-L-cysteinyl-L-cysteinyl-L-asparaginyl-L-prolyl-L-alanyl-L-cysteinyl-L-phenylalanylglycyl-L-cysteinyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Asparagine,L-isoleucyl-L-a-aspartyl-L-cysteinyl-L-cysteinyl-L-a-glutamyl-L-isoleucyl-L-cysteinyl-L-cysteinyl-L-asparaginyl-L-prolyl-L-alanyl-L-cysteinyl-L-phenylalanylglycyl-L-cysteinyl-L-leucyl-
• (4S)-5-[[(2S,3S)-1-[[(2R)-1-[[(2R)-1-[[(2S)-4-amino-1-[(2S)-2-[[(2S)-1-[[(2R)-1-[[(2S)-1-[[2-[[(2R)-1-[[(2S)-1-[[(1S)-3-amino-1-carboxy-3-oxopropyl]amino]-4-methyl-1-oxopentan-2-yl]amino]-1-oxo-3-sulf
• enterotoxin, Vibrio mimicus
• L-Asparagine,L-isoleucyl-L-a-aspartyl-L-cysteinyl-L-cysteinyl-L-a-glutamyl-L-isoleucyl-L-cysteinyl-L-cysteinyl-L-asparaginyl-
• Ile-asp-cys-cys-glu-ile-cys-cys-asn-pro-ala-cys-phe-gly-cys-leu-asn
• Toxin, entero- (Escherichia coli strain 18D heat-stable reduced) 1-de-L-asparagine-2-de-L-threonine-3-L-isoleucine-4-L-aspartic acid-, 8-L-isoleucine-15-L-phenylalanine-18-L-leucine-18a-L-asparagine-
• Vibrio mimicus heat-stable enterotoxin
• DTXSID40142857
• 100007-57-6

• Inchi： InChI=1S/C72H113N19O24S6/c1-8-33(5)55(75)69(111)82-40(24-54(97)98)61(103)86-47(30-120)66(108)87-45(28-118)63(105)79-37(17-18-53(95)96)59(101)90-56(34(6)9-2)70(112)89-48(31-121)67(109)88-46(29-119)65(107)83-41(22-50(73)92)71(113)91-19-13-16-49(91)68(110)77-35(7)57(99)85-44(27-117)64(106)81-39(21-36-14-11-10-12-15-36)58(100)76-25-52(94)78-43(26-116)62(104)80-38(20-32(3)4)60(102)84-42(72(114)115)23-51(74)93/h10-12,14-15,32-35,37-49,55-56,116-121H,8-9,13,16-31,75H2,1-7H3,(H2,73,92)(H2,74,93)(H,76,100)(H,77,110)(H,78,94)(H,79,105)(H,80,104)(H,81,106)(H,82,111)(H,83,107)(H,84,102)(H,85,99)(H,86,103)(H,87,108)(H,88,109)(H,89,112)(H,90,101)(H,95,96)(H,97,98)(H,114,115)/t33-,34-,35-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48-,49-,55-,56-/m0/s1
• InChI Key： MYTWXYLBLUEQKJ-RAALKQJNSA-N
• SMILES： OC(CC[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC(=O)N)=O)CC(C)C)=O)CS)=O)=O)CC1=CC=CC=C1)=O)CS)=O)C)=O)=O)CC(=O)N)=O)CS)=O)CS)=O)[C@H](CC)C)=O)NC([C@@H](NC([C@@H](NC([C@@H](NC([C@H]([C@H](CC)C)N)=O)CC(=O)O)=O)CS)=O)CS)=O)=O

Computed Properties

• Exact Mass: 1819.65389
• Monoisotopic Mass: 1819.65301
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 27
• Hydrogen Bond Acceptor Count: 31
• Heavy Atom Count: 121
• Rotatable Bond Count: 55
• Complexity: 3670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.5
• Topological Polar Surface Area: 687

Experimental Properties

• PSA: 680.91
• LogP: 1.47690